Cas no 1182254-15-4 (3-Amino-2-chlorobenzyl chloride)

• Product Name: 3-Amino-2-chlorobenzyl chloride
• CAS No: 1182254-15-4
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 4982090
• Update Time: 2025-05-21

3-Amino-2-chlorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chlorobenzyl chloride

• Inchi： 1S/C7H7Cl2N/c8-4-5-2-1-3-6(10)7(5)9/h1-3H,4,10H2
• InChI Key： YVDAONCDALYMOT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Additional information on 3-Amino-2-chlorobenzyl chloride

Comprehensive Overview of 3-Amino-2-chlorobenzyl chloride (CAS No. 1182254-15-4): Properties, Applications, and Industry Insights

3-Amino-2-chlorobenzyl chloride (CAS No. 1182254-15-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the molecular formula C₇H₇Cl₂N, this chlorinated aromatic amine derivative features both amino and chlorobenzyl functional groups, making it a critical building block in modern chemical research. Its unique structure enables selective reactivity, particularly in nucleophilic substitution and coupling reactions, which are pivotal for designing advanced molecules.

The growing demand for high-purity 3-Amino-2-chlorobenzyl chloride is driven by its role in synthesizing active pharmaceutical ingredients (APIs) and specialty chemicals. Researchers frequently search for "CAS 1182254-15-4 solubility" or "3-Amino-2-chlorobenzyl chloride synthesis method," reflecting the compound's technical significance. Recent studies highlight its utility in developing non-toxic catalysts and biodegradable polymers, aligning with global sustainability trends. For instance, its incorporation into eco-friendly coatings has gained attention in green chemistry forums.

From a regulatory standpoint, 3-Amino-2-chlorobenzyl chloride is handled under standard laboratory safety protocols (e.g., PPE, ventilation). Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, a topic often queried as "CAS 1182254-15-4 analytical standard." The compound's stability under inert atmospheres and compatibility with anhydrous solvents further enhance its industrial appeal. Notably, patents filed between 2020–2024 emphasize its use in photoactive materials for solar cells, addressing renewable energy demands.

Market analysts project steady growth for chlorobenzyl derivatives, with 1182254-15-4 poised to benefit from expanded R&D in precision medicine and smart materials. FAQs such as "Is 3-Amino-2-chlorobenzyl chloride biodegradable?" or "Alternative to 3-Amino-2-chlorobenzyl chloride" indicate evolving user priorities. Innovations like flow chemistry systems now enable safer, scalable production, reducing environmental footprints—a key concern for ESG-focused manufacturers.

In summary, 3-Amino-2-chlorobenzyl chloride (CAS No. 1182254-15-4) exemplifies the intersection of functionality and sustainability in fine chemicals. Its adaptability across cutting-edge applications ensures continued relevance, while advancements in synthetic methodologies address efficiency and ecological benchmarks. For researchers and industry stakeholders, this compound remains a cornerstone in solving complex chemical challenges.